Cas no 891126-67-3 (3-{(3-fluorophenyl)methylsulfanyl}-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-7-one)

• Product Name: 3-{(3-fluorophenyl)methylsulfanyl}-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-7-one
• CAS No: 891126-67-3
• MF: C₁₅H₁₅FN₄OS
• MW: 318.369204759598
• CID: 6024651
• PubChem ID: 135732085
• Update Time: 2025-07-15

3-{(3-fluorophenyl)methylsulfanyl}-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 3-{(3-fluorophenyl)methylsulfanyl}-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-7-one
• 3-[(3-fluorophenyl)methylsulfanyl]-5-propyl-1H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one
• 3-{[(3-fluorophenyl)methyl]sulfanyl}-5-propyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one
• SR-01000913396-1
• SR-01000913396
• 3-[(3-fluorophenyl)methylsulfanyl]-5-propyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one
• 891126-67-3
• 3-((3-fluorobenzyl)thio)-5-propyl-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one
• F2513-0594
• AB00687632-01
• AKOS024655052

• Inchi： 1S/C15H15FN4OS/c1-2-4-12-8-13(21)17-14-18-19-15(20(12)14)22-9-10-5-3-6-11(16)7-10/h3,5-8H,2,4,9H2,1H3,(H,17,18,21)
• InChI Key： VIDMUMUVVRYZDM-UHFFFAOYSA-N
• SMILES： C12NN=C(SCC3=CC=CC(F)=C3)N1C(CCC)=CC(=O)N=2

Computed Properties

• Exact Mass: 318.09506045g/mol
• Monoisotopic Mass: 318.09506045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 85.1Ų

Additional information on 3-{(3-fluorophenyl)methylsulfanyl}-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-7-one

Recent Advances in the Study of 3-{(3-fluorophenyl)methylsulfanyl}-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-7-one (CAS: 891126-67-3)

The compound 3-{(3-fluorophenyl)methylsulfanyl}-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-7-one (CAS: 891126-67-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique triazolopyrimidinone core, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

One of the key areas of investigation has been the compound's role as a selective inhibitor of phosphodiesterase (PDE) enzymes, which are critical regulators of cyclic nucleotide signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 891126-67-3 exhibits high affinity for PDE4 subtypes, suggesting its potential utility in treating inflammatory diseases such as chronic obstructive pulmonary disease (COPD) and rheumatoid arthritis. The study employed X-ray crystallography to reveal the precise binding interactions between the compound and the PDE4 active site, providing a structural basis for further optimization.

In addition to its PDE inhibitory activity, recent research has explored the compound's potential as an anticancer agent. A preclinical study conducted by researchers at the National Cancer Institute (NCI) in 2024 reported that 891126-67-3 induces apoptosis in several cancer cell lines, including breast and colon cancer, through the activation of the intrinsic apoptotic pathway. The study highlighted the compound's ability to modulate the expression of key apoptotic markers such as Bcl-2 and Bax, offering a novel mechanism for targeted cancer therapy.

The synthetic accessibility of 891126-67-3 has also been a focus of recent investigations. A 2023 paper in Organic & Biomolecular Chemistry detailed an efficient, scalable synthesis route for the compound, utilizing a one-pot cyclization strategy that significantly improves yield and purity. This advancement is expected to facilitate further pharmacological studies and potential industrial-scale production.

Despite these promising findings, challenges remain in the clinical translation of 891126-67-3. Pharmacokinetic studies have indicated moderate bioavailability and a need for formulation optimization to enhance its therapeutic efficacy. Ongoing research is addressing these limitations through structural modifications and the development of prodrug strategies.

In conclusion, 3-{(3-fluorophenyl)methylsulfanyl}-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-7-one represents a versatile scaffold with significant therapeutic potential. Continued research into its mechanisms of action, synthetic improvements, and clinical applications will be crucial for realizing its full potential in the pharmaceutical industry.